Cas no 868982-51-8 (N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide)

• Product Name: N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide
• CAS No: 868982-51-8
• MF: C₁₇H₁₈FN₃O₆S
• MW: 411.40472650528
• CID: 6284376
• PubChem ID: 12006181
• Update Time: 2025-07-08

N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide
• AKOS024614014
• MLS000722225
• SR-01000016674
• 868982-51-8
• SR-01000016674-1
• CHEMBL1904884
• HMS3366P10
• F1843-0157
• N-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[(furan-2-yl)methyl]ethanediamide
• N1-((3-((4-fluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(furan-2-ylmethyl)oxalamide
• N-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N'-(furan-2-ylmethyl)oxamide
• SMR000235840
• HMS2239K11

• Inchi： 1S/C17H18FN3O6S/c18-12-3-5-14(6-4-12)28(24,25)21-7-9-27-15(21)11-20-17(23)16(22)19-10-13-2-1-8-26-13/h1-6,8,15H,7,9-11H2,(H,19,22)(H,20,23)
• InChI Key： FTRXXZOJAOPISI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCOC1CNC(C(NCC1=CC=CO1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 411.09003464g/mol
• Monoisotopic Mass: 411.09003464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide

N-{3-(4-Fluorobenzenesulfonyl)-1,3-Oxazolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide: A Comprehensive Overview

The compound with CAS No 868982-51-8, named N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in inhibiting specific enzymes and its potential as a lead compound for treating various diseases.

The molecular structure of this compound is characterized by the presence of a 4-fluorobenzenesulfonyl group, which contributes to its stability and bioavailability. The 1,3-oxazolidin ring system adds rigidity to the molecule, enhancing its ability to interact with biological targets. Additionally, the furan-2-yl moiety introduces electronic properties that are crucial for modulating the compound's activity. These structural elements collectively make the compound a strong candidate for further exploration in medicinal chemistry.

Recent research has focused on the ethanediamide core of the molecule, which plays a pivotal role in its pharmacokinetic profile. Studies have demonstrated that this core can be modified to improve solubility and absorption, making it more suitable for oral administration. Furthermore, the integration of 4-fluorobenzenesulfonyl and furan-2-yl groups has been shown to enhance the compound's selectivity towards specific protein targets, reducing off-target effects and improving therapeutic efficacy.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels, ensuring the reliability of the compound for experimental studies. The synthesis pathway also allows for modular modifications, enabling researchers to explore analogs with varying functional groups and substituents.

From a biological standpoint, N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide has exhibited potent inhibitory activity against several enzymes implicated in inflammatory diseases and cancer. Preclinical studies have revealed that the compound can suppress pro-inflammatory cytokines and induce apoptosis in cancer cells without causing significant toxicity to healthy cells. These findings underscore its potential as a novel therapeutic agent.

Moreover, computational modeling has played a critical role in understanding the binding interactions of this compound with its target proteins. Molecular docking studies have provided insights into the key residues responsible for ligand binding, guiding further optimization efforts. The integration of experimental and computational approaches has significantly accelerated the drug discovery process for this compound.

In conclusion, N-{3-(4-fluorobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-(furan-2-yl)methylethanediamide represents a promising lead compound with diverse applications in biotechnology and medicine. Its unique structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable tool for addressing unmet medical needs. Continued research into its properties will undoubtedly pave the way for innovative treatments in the coming years.